Cas no 1149804-63-6 ((1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine
• CAS No: 1149804-63-6
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5018141
• PubChem ID: 45072389
• Update Time: 2026-02-28

(1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-Fluoro-4-methoxyphenyl)ethan-1-amine
• (S)-1-(2-fluoro-4-methoxyphenyl)ethanamine
• (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine
• 1149804-63-6
• AKOS015851811
• BS-52766
• EN300-1837087
• (1S)-1-(2-fluoro-4-methoxyphenyl)ethanamine
• SCHEMBL23123468
• (1S)-1-(2-FLUORO-4-METHOXYPHENYL)ETHYLAMINE
• E75531

• Inchi： 1S/C9H12FNO/c1-6(11)8-4-3-7(12-2)5-9(8)10/h3-6H,11H2,1-2H3/t6-/m0/s1
• InChI Key： WZMIJZHSKHBAEZ-LURJTMIESA-N
• SMILES： FC1C=C(C=CC=1[C@H](C)N)OC

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2

Additional information on (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine

Professional Introduction to (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine (CAS No. 1149804-63-6)

The compound (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine, identified by its CAS number 1149804-63-6, is a meticulously crafted molecule that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of organic molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a fluoro and methoxy substituent on the aromatic ring, contribute to its unique chemical and pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro group in (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine plays a crucial role in modulating the pharmacokinetic profile of the molecule. Studies have shown that fluorine atoms can significantly influence the electronic properties of adjacent atoms, thereby affecting the overall reactivity and interaction with biological receptors. This characteristic makes fluorinated compounds highly desirable in drug design, as they can lead to more potent and selective therapeutic agents.

The methoxy group in the same molecule also contributes to its pharmacological profile. Methoxy-substituted aromatic compounds are known for their ability to enhance lipophilicity, which is often a critical factor in drug absorption and distribution. Additionally, the methoxy group can participate in hydrogen bonding interactions, further influencing the binding affinity and specificity of the compound towards its target enzymes or receptors. The combination of these two substituents in (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine creates a versatile scaffold that can be modified further to optimize its biological activity.

The stereochemistry of this compound, specifically the (1S) configuration at the chiral center, is another important aspect that merits detailed discussion. Chiral molecules are non-superimposable mirror images of each other, and their different enantiomers can exhibit vastly different biological activities. The (1S) configuration of (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine has been carefully selected based on previous research indicating that this specific stereochemical arrangement enhances binding affinity and reduces off-target effects. This underscores the importance of stereochemical control in pharmaceutical development, where even minor changes in configuration can significantly impact the efficacy and safety of a drug candidate.

Current research in the field of medicinal chemistry has highlighted the potential of (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine as a lead compound for developing novel therapeutic agents. Several studies have demonstrated its efficacy in preclinical models for various therapeutic indications, including central nervous system disorders and inflammatory conditions. The compound's ability to interact with specific neurotransmitter receptors or inflammatory pathways has been explored through both computational modeling and experimental validation. These findings suggest that further optimization of this scaffold could lead to the discovery of new drugs with improved therapeutic profiles.

Advances in synthetic chemistry have also played a pivotal role in facilitating the production of (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine. Modern synthetic routes have been developed to achieve high yields and purity levels, ensuring that researchers can conduct detailed biological evaluations without compromising on quality. Techniques such as asymmetric synthesis have been employed to selectively produce the (1S) enantiomer, highlighting the importance of innovative methodologies in modern drug discovery.

The integration of computational methods into drug discovery has further accelerated the development process for compounds like (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine. Molecular docking studies have been used to predict how this molecule interacts with target proteins, providing valuable insights into its potential mechanism of action. These computational approaches complement traditional experimental methods, allowing researchers to make data-driven decisions about which analogs to synthesize next. This interdisciplinary approach has significantly reduced the time and cost associated with drug development.

In addition to its potential as a lead compound, (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine also serves as an important intermediate in the synthesis of more complex molecules. Its structural framework provides a versatile platform that can be modified through various chemical transformations to create novel derivatives with enhanced biological activity. This flexibility makes it a valuable asset in medicinal chemistry libraries, where researchers continuously seek new ways to optimize existing drug candidates.

The future prospects for (1S)-1-(2-fluoro-4-methoxyphenyl)ethan-1-amine are promising, with ongoing research aimed at exploring its full potential across multiple therapeutic areas. As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that target these pathways with high precision. The combination of innovative synthetic methods, computational modeling, and rigorous biological evaluation ensures that compounds like this will remain at the forefront of pharmaceutical innovation.